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Compound of Interest

Compound Name: Trimethylammonium acetate

Cat. No.: B6596051 Get Quote

This document provides a detailed protocol for the preparation of a 1 Molar (M)

Triethylammonium Acetate (TEAA) buffer solution. This buffer is commonly utilized as an ion-

pairing reagent in reversed-phase high-performance liquid chromatography (HPLC) for the

purification of oligonucleotides and peptides.[1][2][3] The volatile nature of this buffer system

allows for its complete removal by lyophilization, which is advantageous for subsequent sample

analysis.[2]
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Reagent/Equipment Specifications

Triethylamine (TEA) Reagent Grade

Glacial Acetic Acid Reagent Grade

Deionized Water High-purity, sterile

Glass Beaker 1000 mL

Graduated Cylinders 250 mL, 100 mL

Magnetic Stirrer and Stir Bar -

pH Meter Calibrated

Fume Hood -

Ice Bath -

Personal Protective Equipment Safety glasses, gloves, lab coat

Quantitative Data Summary

Reagent
Molecular
Formula

Molecular
Weight ( g/mol
)

Volume for 1L
of 1M Solution

Final
Concentration

Triethylamine

(TEA)
C6H15N 101.19 ~139.4 mL 1 M

Glacial Acetic

Acid
CH3COOH 60.05 ~57.2 mL 1 M

Note: The volumes are approximate and the final pH adjustment is critical.

Experimental Protocol
Safety Precaution: This procedure should be performed in a chemical fume hood due to the

volatile and corrosive nature of the reagents.[4] Always wear appropriate personal protective

equipment.
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Preparation of the Beaker: Place a 1000 mL beaker containing 800 mL of deionized water on

a magnetic stirrer within an ice bath. The use of an ice bath is crucial to dissipate the heat

generated during the addition of triethylamine.

Addition of Triethylamine: While stirring, slowly add 140 mL of triethylamine to the chilled

water.[5] Allow the solution to continue stirring until it is cold.[5]

Addition of Acetic Acid: Over a period of several hours, slowly add acetic acid to the stirring

solution.[5] A starting volume of approximately 57.2 mL of glacial acetic acid can be used.[5]

pH Adjustment: Carefully monitor the pH of the solution using a calibrated pH meter.

Continue to add glacial acetic acid dropwise until the pH of the solution reaches 7.0 ± 0.1.[2]

[5]

Final Volume Adjustment: Once the desired pH is achieved, transfer the solution to a 1000

mL volumetric flask and add deionized water to bring the final volume to 1 L.

Storage: Store the prepared 1M TEAA buffer solution in a tightly sealed container in a

refrigerator.[5] The solution is stable for approximately 6 months when stored properly.[2]
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Preparation

Reagent Addition

Finalization

Place 800mL H2O in Beaker on Ice Bath

Add Magnetic Stir Bar

Slowly Add ~140mL Triethylamine

Stir Until Cold

Slowly Add ~57.2mL Acetic Acid

Adjust pH to 7.0 with Acetic Acid

Adjust Final Volume to 1L with H2O

Store at 4°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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